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Compound Name:
2,4-Bis(trifluoromethyl)benzoic

acid

Cat. No.: B1295300 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2,4-Bis(trifluoromethyl)benzoic
acid (CAS Number: 32890-87-2), a fluorinated aromatic carboxylic acid of significant interest in

medicinal chemistry and materials science. This document details its physicochemical

properties, provides insights into its synthesis and analytical characterization, and explores its

current and potential applications in drug discovery and development. Particular emphasis is

placed on providing detailed experimental protocols and clear data presentation to support

researchers in their laboratory work.

Chemical and Physical Properties
2,4-Bis(trifluoromethyl)benzoic acid is a white crystalline solid. The presence of two

trifluoromethyl groups on the benzene ring significantly influences its electronic properties,

lipophilicity, and metabolic stability, making it an attractive building block in the design of novel

therapeutic agents and functional materials.

Quantitative Data Summary
The key physicochemical properties of 2,4-Bis(trifluoromethyl)benzoic acid and its common

isomers are summarized in the table below for comparative analysis.
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Property
2,4-
Bis(trifluoromethyl)
benzoic acid

2,6-
Bis(trifluoromethyl)
benzoic acid

3,5-
Bis(trifluoromethyl)
benzoic acid

CAS Number 32890-87-2[1] 24821-22-5 725-89-3[2]

Molecular Formula C₉H₄F₆O₂[1] C₉H₄F₆O₂ C₉H₄F₆O₂[2]

Molecular Weight 258.12 g/mol [1] 258.12 g/mol 258.12 g/mol

Melting Point 109-111 °C[3] 138-140 °C 150-153 °C

Boiling Point 219 °C[3] Not available Not available

Appearance Crystalline Powder[3] Solid Crystalline solid

Solubility
Information not readily

available

Information not readily

available

Information not readily

available

Synthesis and Purification
While a specific, detailed synthesis protocol for 2,4-Bis(trifluoromethyl)benzoic acid is not

widely published, a plausible and efficient route can be adapted from established methods for

analogous trifluoromethylated benzoic acids. A common strategy involves the oxidation of a

corresponding toluene derivative. A generalized experimental protocol is provided below.

Experimental Protocol: Synthesis of 2,4-
Bis(trifluoromethyl)benzoic Acid
This protocol is a representative example and may require optimization.

Reaction Scheme:
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1,3-Bis(trifluoromethyl)benzene 2,4-Bis(trifluoromethyl)toluene

Friedel-Crafts
Alkylation (e.g., CH3Cl, AlCl3) 2,4-Bis(trifluoromethyl)benzoic acidOxidation (e.g., KMnO4 or CrO3)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. US6489507B1 - Process for the synthesis of 3,5-bis(trifluoromethyl)benzoic acid - Google
Patents [patents.google.com]

3. 2,4-BIS(TRIFLUOROMETHYL)BENZOIC ACID | 32890-87-2 [chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1295300?utm_src=pdf-body-img
https://www.benchchem.com/product/b1295300?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/2-4-bis-trifluoromethyl-benzoic-acid-32890-87-2
https://patents.google.com/patent/US6489507B1/en
https://patents.google.com/patent/US6489507B1/en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2297932.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [An In-Depth Technical Guide to 2,4-
Bis(trifluoromethyl)benzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295300#2-4-bis-trifluoromethyl-benzoic-acid-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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